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Compound of Interest

Compound Name: 5-Bromo-2-fluoroanisole

Cat. No.: B123389 Get Quote

Essential Safety and Handling Guide for 5-
Bromo-2-fluoroanisole
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling 5-Bromo-2-fluoroanisole (CAS No: 103291-07-2). Adherence to

these guidelines is critical to ensure personal safety and minimize environmental impact.

Hazard Identification and Personal Protective
Equipment (PPE)
5-Bromo-2-fluoroanisole is classified as an irritant and may be harmful if swallowed, comes

into contact with skin, or is inhaled.[1] It is crucial to use appropriate Personal Protective

Equipment (PPE) to mitigate exposure risks.

Table 1: Required Personal Protective Equipment (PPE)
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PPE Category Item Specification

Eye and Face Protection Chemical Safety Goggles

Must meet EN 166 or OSHA

29 CFR 1910.133 standards.

[2][3]

Face Shield

To be worn over goggles when

there is a significant risk of

splashing.[4]

Hand Protection Chemical-Resistant Gloves

Protective gloves are required.

[1] For extended contact,

consider double gloving with a

suitable material like nitrile.[5]

[6]

Body Protection Laboratory Coat
Standard lab coat to protect

skin.

Chemical-Resistant Apron
Recommended to be worn

over the lab coat.

Respiratory Protection Chemical Fume Hood

All handling of 5-Bromo-2-

fluoroanisole must be

conducted in a certified

chemical fume hood.[1]

Respirator

In case of ventilation failure or

for emergency situations, a

self-contained breathing

apparatus should be available.

[1] For certain operations, a

NIOSH-approved respirator

with an organic vapor cartridge

may be necessary.[7]

Foot Protection Closed-toe Shoes
Required for all laboratory

work.
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Understanding the physical and chemical properties of 5-Bromo-2-fluoroanisole is essential

for safe handling and storage.

Table 2: Physical and Chemical Properties of 5-Bromo-2-fluoroanisole

Property Value

Molecular Formula C₇H₆BrFO[8]

Molecular Weight 205.02 g/mol [8]

Appearance
Colorless to off-white or pale lemony amber

liquid[9][10]

Boiling Point 143-145 °C at 760 mmHg

Density 1.5983 g/mL at 25 °C

Flash Point 90 °C (194 °F)

Storage Temperature
Room Temperature, in a dry and well-ventilated

area.[1][9]

Standard Operating Procedure for Handling
The following workflow outlines the necessary steps for the safe handling of 5-Bromo-2-
fluoroanisole from preparation to disposal.
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Safe Handling Workflow for 5-Bromo-2-fluoroanisole

Preparation

Handling

Post-Handling & Cleanup

Disposal

1. Don Required PPE

2. Verify Fume Hood Functionality

3. Assemble Materials

4. Transfer Chemical in Fume Hood

5. Conduct Experiment

6. Decontaminate Glassware & Surfaces

7. Segregate Waste

8. Dispose of Waste in Designated Containers

9. Doff and Dispose of Contaminated PPE

10. Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Workflow for the safe handling of 5-Bromo-2-fluoroanisole.
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First Aid Measures
Immediate and appropriate first aid is critical in the event of exposure.

Table 3: First Aid Procedures

Exposure Route First Aid Action

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration and seek immediate medical

attention.[2][11]

Skin Contact

Immediately remove all contaminated clothing.

Wash the affected area with plenty of soap and

water. Seek medical attention if irritation

persists.[1][12]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, also under the eyelids.

Remove contact lenses if present and easy to

do. Continue rinsing and seek immediate

medical attention.[1][12]

Ingestion

Do NOT induce vomiting. Wash out the mouth

with water. Never give anything by mouth to an

unconscious person and seek immediate

medical attention.[1][13]

Storage and Disposal
Proper storage and disposal are essential to prevent accidents and environmental

contamination.

5.1. Storage

Store in a cool, well-ventilated area in the original, tightly closed container.[1][2]

The substance may be light-sensitive.[1]
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Keep away from strong oxidizing agents, strong acids, and strong bases.[2]

5.2. Disposal

Dispose of contents and container to an approved waste disposal plant in accordance with

local, regional, and national regulations.[3][12]

Do not mix with other waste.[12]

Handle uncleaned containers as you would the product itself.[12]

Do not empty into drains.[3] Contaminated materials, including gloves and disposable

labware, should be placed in a designated halogenated waste container.[7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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